Cas no 2171643-28-8 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)-N-methylpropanamidobutanoic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)-N-methylpropanamidobutanoic acid
• CAS No: 2171643-28-8
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6029205
• PubChem ID: 165608617
• Update Time: 2025-10-28

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)-N-methylpropanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)-N-methylpropanamidobutanoic acid
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(methoxymethyl)-N-methylpropanamido]butanoic acid
• 2171643-28-8
• EN300-1501365

• Inchi： 1S/C25H30N2O6/c1-5-21(22(28)29)27(3)23(30)25(2,15-32-4)26-24(31)33-14-20-18-12-8-6-10-16(18)17-11-7-9-13-19(17)20/h6-13,20-21H,5,14-15H2,1-4H3,(H,26,31)(H,28,29)
• InChI Key： HPSZQXSZEZMERV-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(COC)C(N(C)C(C(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)-N-methylpropanamidobutanoic acid

Introduction to CAS No 2171643-28-8: 2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)-N-methylpropanamidobutanoic Acid

The compound with CAS No 2171643-28-8, commonly referred to as 2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)-N-methylpropanamidobutanoic acid, is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, biotechnology, and materials science. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a methoxymethyl substituent, and an N-methylpropanamide moiety. These structural features contribute to its unique chemical properties and functional versatility.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging cutting-edge methodologies such as multi-component reactions and stereo-selective catalysis. The Fmoc group, a well-known protecting group in peptide synthesis, plays a pivotal role in controlling the reactivity of the molecule during various synthetic steps. The integration of the methoxymethyl group further enhances the compound's solubility and stability under diverse conditions, making it suitable for a wide range of applications.

One of the most promising areas of research involving CAS No 2171643-28-8 is its potential use in drug delivery systems. Studies have demonstrated that this compound can serve as an effective carrier for hydrophobic drugs, significantly improving their bioavailability and targeting efficiency. Additionally, its ability to form self-assembled structures has opened new avenues in nanotechnology, particularly in the development of drug-loaded nanoparticles.

The N-methylpropanamide moiety within the molecule imparts unique electronic properties, making it an attractive candidate for applications in optoelectronics. Recent research has explored its potential as a component in organic light-emitting diodes (OLEDs), where it exhibits favorable charge transport characteristics and high stability under operational conditions. This dual functionality—combining biomedical and electronic applications—underscores the compound's versatility and underscores its importance in contemporary material science.

In terms of synthesis, CAS No 2171643-28-8 is typically derived from a multi-step process involving nucleophilic substitutions, esterifications, and deprotection reactions. The use of environmentally friendly catalysts and solvent systems has become increasingly prevalent in these processes, aligning with global sustainability goals. Furthermore, advancements in computational chemistry have facilitated the optimization of reaction conditions, leading to higher yields and improved purity levels.

The structural complexity of this compound also presents challenges in terms of characterization and analysis. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are employed to confirm its identity and elucidate its molecular geometry. These insights are crucial for understanding its behavior in different chemical environments and for designing subsequent modifications to enhance its performance.

Looking ahead, the continued exploration of CAS No 2171643-28-8's properties is expected to yield further breakthroughs in both academic research and industrial applications. Its role as a building block in complex molecular architectures positions it as a key player in the development of next-generation materials and therapeutic agents.